Cas no 89791-85-5 (3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid)
3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methyl-2-thiazolyl)-2-Propenoic acid
- 3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid
-
- MDL: MFCD20642154
- Inchi: 1S/C7H7NO2S/c1-5-4-11-6(8-5)2-3-7(9)10/h2-4H,1H3,(H,9,10)/b3-2+
- InChI Key: ZXTYLJBGZKRLMS-NSCUHMNNSA-N
- SMILES: S1C=C(C)N=C1/C=C/C(=O)O
3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B101360-10mg |
3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid |
89791-85-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B101360-50mg |
3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid |
89791-85-5 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B101360-100mg |
3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid |
89791-85-5 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-833107-0.05g |
(2E)-3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid |
89791-85-5 | 95.0% | 0.05g |
$182.0 | 2025-03-21 | |
| Enamine | EN300-833107-0.1g |
(2E)-3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid |
89791-85-5 | 95.0% | 0.1g |
$272.0 | 2025-03-21 | |
| Enamine | EN300-833107-0.25g |
(2E)-3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid |
89791-85-5 | 95.0% | 0.25g |
$389.0 | 2025-03-21 | |
| Enamine | EN300-833107-0.5g |
(2E)-3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid |
89791-85-5 | 95.0% | 0.5g |
$613.0 | 2025-03-21 | |
| Enamine | EN300-833107-1.0g |
(2E)-3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid |
89791-85-5 | 95.0% | 1.0g |
$785.0 | 2025-03-21 | |
| Enamine | EN300-833107-2.5g |
(2E)-3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid |
89791-85-5 | 95.0% | 2.5g |
$1539.0 | 2025-03-21 | |
| Enamine | EN300-833107-5.0g |
(2E)-3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid |
89791-85-5 | 95.0% | 5.0g |
$2277.0 | 2025-03-21 |
3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
Additional information on 3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid
Introduction to 3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid (CAS No. 89791-85-5)
3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid (CAS No. 89791-85-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (E)-3-(4-methylthiazol-2-yl)acrylic acid, is characterized by its unique structural features, including a thiazole ring and a conjugated double bond. These properties make it a valuable building block in the synthesis of various biologically active molecules and pharmaceuticals.
The chemical structure of 3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid consists of a thiazole ring substituted with a methyl group at the 4-position and a propenoic acid moiety. The thiazole ring is known for its biological activity and stability, making it a common motif in many drugs and bioactive compounds. The presence of the conjugated double bond in the propenoic acid moiety adds to the compound's reactivity and potential for forming stable intermediates in synthetic pathways.
In recent years, significant research has been devoted to exploring the potential applications of 3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid. One notable area of interest is its use as an intermediate in the synthesis of antiviral agents. Studies have shown that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve the inhibition of viral replication through interference with key viral enzymes.
Beyond antiviral applications, 3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that certain derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, one study published in the Journal of Medicinal Chemistry reported that a derivative of this compound selectively inhibited the growth of breast cancer cells by disrupting the PI3K/AKT signaling pathway.
The pharmacological properties of 3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid are further enhanced by its ability to form stable complexes with metal ions. This property has led to its use in the development of metal-based drugs, which have shown promise in treating various diseases. For example, coordination complexes formed with copper ions have been shown to exhibit enhanced anticancer activity compared to their non-metallic counterparts.
In addition to its therapeutic applications, 3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid has also found use in analytical chemistry and materials science. Its unique spectral properties make it suitable for use as a fluorescent probe in various analytical techniques. Furthermore, its ability to form stable gels and supramolecular assemblies has led to its exploration in the development of new materials with potential applications in drug delivery and sensing technologies.
The synthesis of 3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid can be achieved through several routes, each offering different advantages depending on the desired scale and purity requirements. One common method involves the reaction of 4-methylthiazole with acryloyl chloride or acrylic acid under appropriate conditions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.
The safety profile of 3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid is an important consideration for both laboratory use and potential therapeutic applications. While it is generally considered safe when handled properly, standard precautions should be taken to avoid exposure to skin or inhalation. Toxicity studies have shown that this compound exhibits low acute toxicity but may cause irritation upon contact with skin or eyes.
In conclusion, 3-(4-methyl-1,3-thiazol-2-y\-l)prop\-2-en\-oic ac\-id (CAS No. 89791\-85\-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, analytical chemistry, and materials science. Its unique structural features and biological activity make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials.
89791-85-5 (3-(4-methyl-1,3-thiazol-2-yl)prop-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)